6-((5-((4-nitrobenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

Specification

• CAS No.: 852047-89-3
• Molecular Formula: C21H18N6O4S
• Molecular Weight: 450.47
• IUPAC Name: 6-[[4-(3-methylphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C21H18N6O4S/c1-13-3-2-4-17(9-13)26-18(10-15-11-19(28)23-20(29)22-15)24-25-21(26)32-12-14-5-7-16(8-6-14)27(30)31/h2-9,11H,10,12H2,1H3,(H2,22,23,28,29)
• Standard InChI Key: XGFIALIUMWPCAL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC3=CC=C(C=C3)[N+](=O)[O-])CC4=CC(=O)NC(=O)N4

Introduction

6-((5-((4-nitrobenzyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a complex organic compound featuring multiple heterocyclic rings and functional groups. Its molecular formula is C21H18N6O4S, with a molecular weight of approximately 450.47 g/mol. This compound is notable for its potential biological activity, making it a subject of interest in medicinal chemistry and pharmaceutical research.

Structural Features

The compound includes several key structural elements:

• Triazole Ring: A five-membered ring containing three nitrogen atoms.

• Pyrimidine Ring: A six-membered ring with two nitrogen atoms.

• Nitro Group: An electron-withdrawing group that enhances reactivity.

• Thioether Group: A sulfur-containing functional group.

• m-Tolyl Substituent: A methyl-substituted phenyl group attached to the triazole ring.

These structural features contribute to its potential pharmacological properties.

Synthesis Methods

The synthesis of this compound typically involves multiple steps, often starting with the formation of the triazole and pyrimidine cores. One common approach involves nucleophilic substitution reactions to introduce the nitrobenzyl thio and m-tolyl groups. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product.

Spectroscopic Analysis

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry are used to analyze the compound's structure and purity. These methods provide detailed information about the molecular structure and help confirm the presence of specific functional groups.

Potential Biological Activities

Compounds with similar structures, particularly those containing triazole and pyrimidine moieties, have shown significant antimicrobial and anticancer activities. The presence of the nitro group can enhance biological activity by increasing the reactivity of adjacent functional groups.

Research Findings and Applications

Research into compounds with similar structures suggests potential applications in drug development, particularly for antimicrobial and anticancer therapies. The synthesis and modification of these compounds are crucial for enhancing their pharmacological properties.